Cas no 20194-47-2 (1-Tetradecanol, 13-methyl-)
1-Tetradecanol, 13-methyl- structure
Product Name:1-Tetradecanol, 13-methyl-
1-Tetradecanol, 13-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanol, 13-methyl-
- SCHEMBL19924
- DTXSID10207240
- P2EA3L2MWN
- Q27146964
- Isopentadecan-1-ol
- NS00053286
- UNII-P2EA3L2MWN
- 13-methyltetradecanol
- EINECS 261-308-0
- Isopentadecanol
- 13-methyl-1-tetradecanol
- 58524-92-8
- F70635
- DB-326506
- 20194-47-2
- CHEBI:77435
- 13-methyltetradecan-1-ol
-
- Inchi: 1S/C15H32O/c1-15(2)13-11-9-7-5-3-4-6-8-10-12-14-16/h15-16H,3-14H2,1-2H3
- InChI Key: FDAZSZUYCOPJED-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 228.24546
- Monoisotopic Mass: 228.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Tetradecanol, 13-methyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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